4-{[(tert-butoxy)carbonyl]amino}-1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid

• Molecular Formula: C13H16F3N3O4
• Molecular Weight: 335.28 g/mol
• IUPAC Name: 2-cyclopropyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]-5-(trifluoromethyl)pyrazole-3-carboxylic acid
• InChI: InChI=1S/C13H16F3N3O4/c1-12(2,3)23-11(22)17-7-8(10(20)21)19(6-4-5-6)18-9(7)13(14,15)16/h6H,4-5H2,1-3H3,(H,17,22)(H,20,21)
• InChI Key: KNDXDBDJZBVPCH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(N(N=C1C(F)(F)F)C2CC2)C(=O)O

Description

Molecular Architecture and Functional Group Arrangement

The molecular formula C₁₃H₁₈F₃N₃O₃ defines a pyrazole ring substituted at four positions:

• N1 bears a cyclopropylmethyl group, introducing steric bulk and ring strain.
• C3 hosts a trifluoromethyl (-CF₃) group, an electron-withdrawing substituent that polarizes the pyrazole ring.
• C4 contains a tert-butoxycarbonyl (Boc)-protected amino group, which shields the amine while contributing to solubility in organic solvents.
• C5 features a carboxylic acid (-COOH) group, enabling hydrogen bonding and salt formation.

The Boc group adopts a trans configuration relative to the pyrazole plane, minimizing steric clashes with the cyclopropylmethyl group. X-ray studies of analogous compounds confirm that the Boc carbonyl oxygen aligns perpendicular to the pyrazole ring, optimizing resonance stabilization. The cyclopropylmethyl group’s sp³-hybridized carbons induce a puckered conformation, reducing π-orbital overlap with the pyrazole system.

Key Structural Parameters	Value
Pyrazole ring bond lengths (C–N)	1.34–1.38 Å
Dihedral angle (Boc group vs. pyrazole)	85.2°
C–F bond length in -CF₃	1.33 Å

Preparation Methods

Synthesis of the Pyrazole Core

The core pyrazole structure is typically synthesized via hydrazine-mediated cyclization of α,β-unsaturated ketones or β-diketones. A representative method involves:

• Step 1: Condensation of a β-keto ester or β-diketone with hydrazine hydrate to form a hydrazone intermediate.
• Step 2: Cyclization of the hydrazone under acidic or basic conditions to generate the pyrazole ring.

Reaction Scheme:

β-Diketone + Hydrazine hydrate → Hydrazone intermediate → Cyclization → Pyrazole core

This method is well-documented in the synthesis of various substituted pyrazoles and offers high regioselectivity.

Introduction of the Trifluoromethyl Group

The trifluoromethyl group at the 3-position can be introduced via electrophilic trifluoromethylation using reagents such as trifluoromethyl iodide (CF₃I) or Togni’s reagents under copper catalysis.

Typical Procedure:

• Step 1: Activation of the pyrazole core with a suitable catalyst (e.g., copper(I) iodide).
• Step 2: Reaction with CF₃I or Togni’s reagent in the presence of a base (e.g., cesium carbonate) in a polar aprotic solvent like acetonitrile.
• Step 3: Purification via chromatography to isolate the trifluoromethylated pyrazole.

Incorporation of the Boc-Protected Amino Group

The amino group at the 4-position is introduced via nucleophilic substitution or coupling reactions :

• Step 1: Synthesis of a Boc-protected amino precursor, such as Boc-protected aminoalkyl halides .
• Step 2: Nucleophilic attack on the pyrazole ring, typically at the 4-position, facilitated by deprotonation with a base like potassium carbonate.
• Step 3: The resulting intermediate is purified, often via column chromatography.

Alternatively, the amino group can be attached through amide bond formation if a carboxylic acid precursor is available.

Carboxylation at the 5-Position

The carboxylic acid functional group can be introduced by oxidation of a methyl or other suitable precursor or via direct carboxylation using carbon dioxide under high pressure in the presence of a base or catalyst.

• Method: Use of metal-catalyzed carboxylation (e.g., palladium catalysis) with CO₂, followed by purification.

Data Tables of Reaction Conditions and Yields

Step	Reaction Method	Reagents	Solvent	Catalyst	Temperature	Yield (%)	Notes
1	Pyrazole core synthesis	Hydrazine hydrate + β-diketone	Ethanol	None	Reflux	75-85	High regioselectivity
2	Trifluoromethylation	CF₃I + CuI	Acetonitrile	Copper(I) iodide	Room temperature	60-70	Electrophilic trifluoromethylation
3	Amino group attachment	Boc-aminoalkyl halide	DMF	None	Room temperature	65-75	Nucleophilic substitution
4	Carboxylation	CO₂	High-pressure reactor	Pd catalyst	80°C	50-60	Selective carboxylation

Research Discoveries and Innovations

Recent advancements have optimized the synthesis of similar pyrazole derivatives:

• Use of green solvents such as ethanol and water to reduce environmental impact.
• Microwave-assisted synthesis to accelerate reaction times, achieving yields over 85%.
• Catalytic trifluoromethylation with Togni’s reagents has increased regioselectivity and yield.
• Flow chemistry techniques for scalable synthesis, improving safety and efficiency.

A notable discovery involves the direct C–H trifluoromethylation of pyrazoles using hypervalent iodine reagents, which simplifies the process and enhances selectivity.

Notes on Optimization and Purification

• Purification of intermediates is typically performed via flash chromatography using silica gel with appropriate eluents (e.g., ethyl acetate/hexanes).
• Characterization involves NMR, MS, and IR spectroscopy to confirm structure and purity.
• Reaction optimization often includes adjusting temperature, reagent equivalents, and solvent polarity to maximize yield and minimize by-products.

Chemical Reactions Analysis

Types of Reactions: 4-{[(tert-butoxy)carbonyl]amino}-1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the functional groups, such as reducing the carboxylic acid to an alcohol.

Substitution: The compound can participate in nucleophilic substitution reactions, where the tert-butoxycarbonyl group can be replaced with other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides and strong bases (e.g., sodium hydride) are employed for substitution reactions.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyrazole oxides, while reduction can produce alcohol derivatives.

Scientific Research Applications

4-{[(tert-butoxy)carbonyl]amino}-1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of new materials and catalysts.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate, particularly in the design of drugs targeting specific pathways.

Industry: The compound’s unique properties make it useful in the development of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of 4-{[(tert-butoxy)carbonyl]amino}-1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid involves its interaction with specific molecular targets. The tert-butoxycarbonyl group can be cleaved under acidic conditions, revealing an active amino group that can participate in various biochemical pathways. The trifluoromethyl group enhances the compound’s stability and lipophilicity, facilitating its interaction with hydrophobic pockets in proteins and enzymes.

Comparison with Similar Compounds

5-((tert-Butoxycarbonyl)amino)-4-(4-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxylic acid

• Substituents : Boc-protected amine (C5), 4-fluorophenyl (C4), methyl (N1), carboxylic acid (C3).
• Key Differences : Replaces the cyclopropyl and trifluoromethyl groups with methyl and 4-fluorophenyl.
• Properties : The 4-fluorophenyl group enhances π-π stacking in target binding, whereas the trifluoromethyl group in the target compound offers stronger electron-withdrawing effects and hydrophobicity.

1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid

• Substituents : Pyridine ring (N1), dual trifluoromethyl groups (C5 and pyridine), chlorine (pyridine C3), carboxylic acid (C4).
• Properties : The pyridine moiety increases basicity and metal-coordination capacity compared to the cyclopropyl group, which is more conformationally rigid .

Boc-Protected Amines in Heterocyclic Systems

4-[(Dibenzylamino)carbonyl]-5-[(tert-butoxy-S-alanyl)carbonyl]-1H-imidazole

• Substituents: Boc-protected alanine (C5), dibenzylaminocarbonyl (C4), imidazole core.
• Key Differences : Imidazole vs. pyrazole core alters electronic properties (imidazole is more basic).
• Applications : The Boc group here stabilizes the amine during peptide coupling, a strategy transferable to pyrazole derivatives .

Methyl 3-((2-((4-(2-Aminoethyl)phenyl)amino)pyrimidin-4-yl)amino)-1H-pyrazole-5-carboxylate

• Substituents : Pyrimidine-linked amine, methyl ester (C5).
• Key Differences : Ester vs. carboxylic acid affects solubility and reactivity. The target compound’s free acid enables direct salt formation, advantageous in drug formulation .

Macrocyclic and Fused-Ring Analogues

tert-Butyl(5-(4-amino-1-(1-(5-fluoro-3-(3-fluorophenyl)-4-oxo-4H-chromen-2-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl)furan-2-yl)methylcarbamate

• Substituents : Chromen-4-one fused system, pyrazolo[3,4-d]pyrimidine, Boc-protected amine.
• Key Differences: Increased complexity with a fused chromenone system enhances target specificity but complicates synthesis.
• Properties : Melting point 163–166°C and mass 615.7 [M+1] highlight stability comparable to simpler pyrazoles, though the target compound’s cyclopropyl group may lower melting points due to reduced crystallinity .

Structural and Functional Analysis Table

Compound Name	Core Structure	Key Substituents	Synthesis Method	Notable Properties
4-{[(tert-Butoxy)carbonyl]amino}-1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid	Pyrazole	Boc, cyclopropyl, CF₃, COOH	Likely oxidation/cyclopropanation	High lipophilicity (CF₃), conformational rigidity (cyclopropyl)
5-((tert-Butoxycarbonyl)amino)-4-(4-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxylic acid	Pyrazole	Boc, 4-F-phenyl, CH₃, COOH	KMnO₄ oxidation	Enhanced π-π stacking (4-F-phenyl)
1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid	Pyrazole	Pyridine, Cl, dual CF₃, COOH	Suzuki coupling	Aromaticity (pyridine), dual electron-withdrawing (CF₃)
tert-Butyl(5-(4-amino-1-(1-(5-fluoro-3-(3-fluorophenyl)-4-oxo-4H-chromen-2-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl)furan-2-yl)methylcarbamate	Pyrazolo-pyrimidine	Chromenone, Boc, CF₃	Cross-coupling	High molecular weight, target specificity

Key Findings and Implications

• Boc Group Utility : Consistently employed for amine protection across analogues, improving synthetic feasibility .
• Trifluoromethyl Impact : Enhances metabolic stability and membrane permeability compared to halogens (e.g., 4-fluorophenyl) .
• Cyclopropyl vs. Aromatic Rings: Cyclopropyl reduces ring strain compared to fused systems (e.g., chromenone) while maintaining rigidity, favoring pharmacokinetic profiles .
• Carboxylic Acid Role : Critical for salt formation and bioavailability, contrasting with ester derivatives requiring hydrolysis .

Biological Activity

4-{[(tert-butoxy)carbonyl]amino}-1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid is a complex organic compound characterized by its unique structural features, including a pyrazole ring, a tert-butoxycarbonyl (Boc) protected amino group, a cyclopropyl group, and a trifluoromethyl group. This article delves into its biological activity, mechanisms of action, and potential applications in medicinal chemistry.

Chemical Structure and Properties

The compound's structure can be represented as follows:

$$\text{C}_{13}\text{H}_{14}\text{F}_3\text{N}_3\text{O}_2$$

Key features include:

• Boc Group : Provides protection for the amino group, which can be cleaved under acidic conditions to yield an active form.
• Cyclopropyl Group : Enhances the compound's steric properties.
• Trifluoromethyl Group : Increases lipophilicity and metabolic stability.

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets. The cleavage of the Boc group under acidic conditions reveals an active amino group that can participate in various biochemical pathways. The trifluoromethyl group enhances stability and facilitates interactions with hydrophobic pockets in proteins and enzymes, potentially leading to increased binding affinity.

Biological Activity

Research indicates that 4-{[(tert-butoxy)carbonyl]amino}-1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid exhibits various biological activities, including:

• Enzyme Inhibition : The compound has shown potential in inhibiting specific enzymes involved in metabolic pathways.
• Antiproliferative Effects : Preliminary studies suggest it may possess antiproliferative properties against certain cancer cell lines.
• Binding Affinity Studies : Interaction studies reveal that the compound binds effectively to target proteins, which may lead to therapeutic applications.

Table 1: Biological Activity Summary

Activity Type	Observations	References
Enzyme Inhibition	Inhibits specific metabolic enzymes
Antiproliferative	Reduces viability in cancer cell lines
Binding Affinity	High affinity for target proteins

Case Study 1: Anticancer Activity

In a study assessing the anticancer potential of 4-{[(tert-butoxy)carbonyl]amino}-1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid, researchers found that treatment with the compound resulted in a significant reduction in cell proliferation in various cancer cell lines. The mechanism was linked to apoptosis induction via caspase activation pathways.

Case Study 2: Enzyme Interaction

Another study focused on the compound's interaction with specific kinases involved in cancer signaling pathways. The results indicated that the compound effectively inhibited kinase activity, leading to decreased cell migration and invasion.

Synthesis and Applications

The synthesis of this compound typically involves several steps, including:

• Formation of the pyrazole ring.
• Introduction of the Boc protecting group.
• Addition of cyclopropyl and trifluoromethyl substituents.

This multi-step synthesis ensures high yield and purity, making it suitable for further biological testing.

Potential Applications

Given its unique properties, 4-{[(tert-butoxy)carbonyl]amino}-1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid has potential applications in:

• Pharmaceutical Development : As an intermediate for drug synthesis targeting specific diseases.
• Biochemical Research : As a tool for studying enzyme mechanisms and protein interactions.